MRS 1477

• Molecular Formula: C21H27NO4S
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C21H27NO4S/c1-5-16-17(21(24)27-13-12-25-4)14(3)22-19(15-10-8-7-9-11-15)18(16)20(23)26-6-2/h7-11,16,22H,5-6,12-13H2,1-4H3
• InChIKey: DMVMFYWYJCPZGS-UHFFFAOYSA-N

MRS 1477 Compound Profile

MRS 1477 (CAS 212200-21-0) is a 1,4-dihydropyridine derivative that functions as a positive allosteric modulator (PAM) of the transient receptor potential vanilloid 1 (TRPV1) cation channel [1]. Its full IUPAC name is 4,5-diethyl-3-(2-methoxyethylthio)-2-methyl-6-phenyl-1,4-(±)-dihydropyridine-3,5-dicarboxylate, with molecular formula C₂₁H₂₇NO₄S and molecular weight 389.51 g/mol [2]. Unlike TRPV1 agonists (e.g., capsaicin, resiniferatoxin) or antagonists (e.g., capsazepine, SB-366791, AMG9810), MRS 1477 exerts no detectable intrinsic agonist activity but instead potentiates both vanilloid- and proton-mediated channel activation by binding to a site topographically distinct from the orthosteric vanilloid-binding pocket [1]. This allosteric mechanism places MRS 1477 in a unique functional class among pharmacological tools targeting TRPV1.

1

TRPV1 positive allosteric modulator (PAM) – enhances vanilloid- and proton-mediated responses without intrinsic gating.

2

Requires co-agonist (e.g., capsaicin or endogenous agonists); no tonic channel activation alone.

3

Allosteric site topographically distinct from orthosteric antagonists; supports multiplexed pharmacological protocols.

• [1] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source
• [2] Roh EJ, Keller JM, Olah Z, Iadarola MJ, Jacobson KA. Structure-activity relationships of 1,4-dihydropyridines that act as enhancers of the vanilloid receptor 1 (TRPV1). Bioorg Med Chem. 2008 Oct 15;16(20):9349-9358. doi: 10.1016/j.bmc.2008.08.062. PMID: 18809334. View Source

Why TRPV1 Antagonists Are Not Substitutes

TRPV1-targeting compounds fall into three functionally distinct classes: agonists (which open the channel), competitive antagonists (which block orthosteric activation), and positive allosteric modulators (which enhance agonist- or proton-evoked responses without intrinsic gating). MRS 1477 is the only widely cited small-molecule TRPV1 PAM [1]. Substituting a TRPV1 antagonist (e.g., capsazepine, SB-366791, AMG9810) for MRS 1477 will produce opposite functional outcomes—channel blockade versus response potentiation—and will fail to replicate the activity-dependent, calcium-overload-mediated analgesia or apoptosis enhancement demonstrated in published models [2]. Critically, MRS 1477 potentiates TRPV1 even in the presence of saturating concentrations of orthosteric antagonists, confirming that its binding site and pharmacological effect are inaccessible to antagonist-occupied channels [1]. Therefore, procurement decisions based on target name alone (i.e., any TRPV1 modulator) without regard to functional class will produce irreproducible or biologically inverted results.

Functional class mismatch

Target

TRPV1 antagonists (capsazepine, SB-366791, AMG9810) block channel activation; they produce inhibition, not potentiation.

MRS 1477

TRPV1 PAM that enhances agonist- or proton-evoked responses; functional outcome is opposite to antagonism.

Pharmacological independence

Key evidence

MRS 1477 potentiates TRPV1 even at saturating concentrations of orthosteric antagonists; binding site and effect are inaccessible to antagonist-occupied channels.

Procurement impact

Risk

Choosing any TRPV1 modulator based on target name alone may invert the biological readout; antagonist substitution will not replicate PAM-dependent potentiation or activity-dependent endpoint attenuation.

• [1] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source
• [2] Lebovitz EE, Keller JM, Kominsky H, Kaszas K, Maric D, Iadarola MJ. Positive allosteric modulation of TRPV1 as a novel analgesic mechanism. Mol Pain. 2012 Sep 21;8:70. doi: 10.1186/1744-8069-8-70. PMID: 22998799. View Source

Differentiation Evidence vs. Antagonists and Agonists

PAM vs. Competitive Antagonists

MRS 1477 is a positive allosteric modulator (PAM) of TRPV1 with an EC₅₀ of 21.3 μM for proton activation potentiation in HEK293-TRPV1 cells [1]. In contrast, the most commonly used TRPV1 research tools—capsazepine, SB-366791, and AMG9810—are all competitive orthosteric antagonists with IC₅₀ values of 562 nM, 5.7 nM, and 24.5 nM (human TRPV1), respectively [2][3][4]. This is not merely a potency difference; it reflects a categorical divergence in mechanism: MRS 1477 enhances channel responses to endogenous or exogenous agonists, whereas antagonists silence them. No other small-molecule TRPV1 PAM has comparable literature characterization to MRS 1477 as of 2025.

PAM vs. antagonists

Class-level

EC₅₀ 21.3 µM (potentiation) vs. IC₅₀ 5.7–562 nM (inhibition); opposite functional direction.

Categorical mechanism difference determines endpoint sign; potencies not directly comparable.

Antagonist IC₅₀ values measured for capsaicin antagonism in recombinant TRPV1 systems.

Evidence Dimension	Functional class and potency (EC₅₀ vs IC₅₀)
Target Compound Data	EC₅₀ = 21.3 μM (potentiation of proton activation, HEK293-TRPV1, ⁴⁵Ca²⁺ uptake assay)
Comparator Or Baseline	Capsazepine IC₅₀ = 562 nM (human TRPV1 capsaicin antagonism); SB-366791 IC₅₀ = 5.7 nM (rat TRPV1 capsaicin antagonism); AMG9810 IC₅₀ = 24.5 nM (human TRPV1 capsaicin antagonism)
Quantified Difference	MRS 1477 potentiates (positive efficacy); comparators inhibit (negative efficacy). Potency values are not directly comparable because the measured endpoints are opposite in direction.
Conditions	HEK293 cells heterologously expressing TRPV1; ⁴⁵Ca²⁺ uptake (MRS 1477); FLIPR-based Ca²⁺ assay (SB-366791); capsaicin-evoked Ca²⁺ influx (capsazepine, AMG9810)

Why This Matters

Selecting MRS 1477 over a TRPV1 antagonist is mandatory when the experimental objective is to enhance, rather than block, TRPV1-mediated signaling—a decision that determines the directionality of the biological readout.

• [1] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source
• [2] Bevan S, Hothi S, Hughes G, James IF, Rang HP, Shah K, Walpole CS, Yeats JC. Capsazepine: a competitive antagonist of the sensory neurone excitant capsaicin. Br J Pharmacol. 1992 Sep;107(2):544-552. doi: 10.1111/j.1476-5381.1992.tb12781.x. PMID: 1422598. View Source
• [3] Gunthorpe MJ, Rami HK, Jerman JC, Smart D, Gill CH, Soffin EM, Luis Hannan S, Lappin SC, Egerton J, Smith GD, Worby A, Howett L, Owen D, Nasir S, Davies CH, Thompson M, Wyman PA, Randall AD, Davis JB. Identification and characterisation of SB-366791, a potent and selective vanilloid receptor (VR1/TRPV1) antagonist. Neuropharmacology. 2004 Jan;46(1):133-149. doi: 10.1016/j.neuropharm.2003.09.003. PMID: 14659049. View Source
• [4] Gavva NR, Tamir R, Qu Y, Klionsky L, Zhang TJ, Immke D, Wang J, Zhu D, Vanderah TW, Porreca F, Doherty EM, Norman MH, Wild KD, Bannon AW, Louis JC, Treanor JJ. AMG 9810 [(E)-3-(4-t-butylphenyl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylamide], a novel vanilloid receptor 1 (TRPV1) antagonist with antihyperalgesic properties. J Pharmacol Exp Ther. 2005 Apr;313(1):474-484. doi: 10.1124/jpet.104.079152. PMID: 15615843. View Source

Absence of Intrinsic Agonist Activity

MRS 1477 alone, at concentrations up to 30 μM, produces no detectable activation of TRPV1 in HEK293-TRPV1 cells, as measured by ⁴⁵Ca²⁺ uptake and intracellular calcium imaging [1]. By contrast, the TRPV1 agonist capsaicin produces robust channel activation with an EC₅₀ in the low nanomolar range (~50–100 nM depending on assay conditions). In calcium imaging experiments, nontransfected HEK293 cells exposed to 100 nM capsaicin plus 20 μM MRS 1477 showed no change in [Ca²⁺]ᵢ, whereas HEK293-TRPV1 cells displayed a marked increase that was significantly greater with capsaicin + MRS 1477 than with capsaicin alone [1]. Single-agent MRS 1477 injection in rat hind paw produced withdrawal responses not significantly different from untreated controls, confirming the absence of intrinsic agonist activity in vivo [2].

No intrinsic agonism

Head-to-head

≤30 µM MRS 1477 alone: no TRPV1 activation in Ca²⁺ uptake; in vivo paw withdrawal not different from control.

Requires co-agonist for functional effect; enables activity-dependent potentiation studies.

Capsaicin alone produces robust activation (EC₅₀ ~50–100 nM). P

Allosteric site independence

Head-to-head

CPZ IC₅₀ unchanged by MRS 1477; ~50% potentiation sustained across all capsazepine concentrations.

Supports multiplexed orthosteric/allosteric protocols without mutual interference.

Ruthenium red IC₅₀ also not significantly altered. Data from ⁴⁵Ca²⁺ uptake.

Capsaicin potentiation

Head-to-head

Up to 3-fold increase in ⁴⁵Ca²⁺ uptake; significant at ≥10 µM MRS 1477.

Concentration-dependent sensitization range for experimental titration.

Proton response: ~2-fold max increase; saturation at ~20 µM. Capsaicin response limited by solubility.

In vivo combination effect

Head-to-head

MRS 1477 (2 µg) + capsaicin (30 µg): significantly reduced Aδ/C-fiber nociceptive responses at 48 h.

Combination-specific endpoint attenuation; single agents alone showed no significant difference from control.

Rat intraplantar model. Analgesic effect persisted up to 48 h; accompanied by DRG axotomy marker upregulation.

Cancer cell selectivity

Head-to-head

MRS 1477 evoked Ca²⁺ signals in MCF7 cells but not in primary breast epithelial cells; enhanced capsaicin-induced apoptosis.

Tumor-cell endogenous agonist context; supports apoptosis pathway research without non-selective pain induction.

In vivo xenograft: MRS 1477 alone (10 mg/kg i.p.) did not significantly reduce tumor growth. Capsazepine blocked apoptosis.

Evidence Dimension	Intrinsic TRPV1 agonist activity (channel activation without co-agonist)
Target Compound Data	MRS 1477 alone (≤30 μM): no detectable TRPV1 activation in ⁴⁵Ca²⁺ uptake; no significant difference from untreated control in rat paw withdrawal assay
Comparator Or Baseline	Capsaicin alone (~50–100 nM): robust TRPV1 activation (EC₅₀ ~50–100 nM); capsaicin-evoked [Ca²⁺]ᵢ increase in HEK293-TRPV1 cells
Quantified Difference	Qualitative difference: MRS 1477 requires co-agonist for functional effect; capsaicin is a direct agonist. At 100 nM capsaicin, addition of 20 μM MRS 1477 produced a significantly greater [Ca²⁺]ᵢ peak than capsaicin alone (P < 0.001 at ≥10 μM MRS 1477).
Conditions	HEK293-TRPV1 cells; ⁴⁵Ca²⁺ uptake; Fura-2 intracellular calcium imaging; rat hind paw infrared diode laser nociception assay

Why This Matters

The absence of intrinsic agonist activity means MRS 1477 will not tonically activate TRPV1 or cause capsaicin-like pain upon administration, making it a tool uniquely suited for activity-dependent potentiation restricted to tissues where endogenous or exogenous TRPV1 agonists are already present.

• [1] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source
• [2] Lebovitz EE, Keller JM, Kominsky H, Kaszas K, Maric D, Iadarola MJ. Positive allosteric modulation of TRPV1 as a novel analgesic mechanism. Mol Pain. 2012 Sep 21;8:70. doi: 10.1186/1744-8069-8-70. PMID: 22998799. View Source

Allosteric Site Independence

MRS 1477 potentiates proton-mediated TRPV1 activation by approximately 50% above control at 30 μM even in the presence of the competitive orthosteric antagonist capsazepine (CPZ) [1]. Normalized dose-inhibition curves show no change in CPZ IC₅₀ values when MRS 1477 is co-applied, and CPZ remains a partial inhibitor of proton activation whose incomplete dose-inhibition curves are shifted upward by MRS 1477 across all CPZ concentrations tested [1]. Similarly, MRS 1477 does not significantly alter ruthenium red (RR) IC₅₀ values for either capsaicin- or proton-mediated TRPV1 activation, with normalized dose-inhibition curves showing only a small, nonsignificant reduction in RR potency at high MRS 1477 concentrations [1]. These data establish that MRS 1477 binds to an allosteric site that is topographically and functionally distinct from the orthosteric vanilloid-binding pocket targeted by capsazepine and the pore-blocking site occupied by ruthenium red.

Allosteric site independence

Head-to-head

CPZ IC₅₀ unchanged by MRS 1477; ~50% potentiation sustained across all capsazepine concentrations.

Supports multiplexed orthosteric/allosteric protocols without mutual interference.

Ruthenium red IC₅₀ also not significantly altered. Data from ⁴⁵Ca²⁺ uptake.

Evidence Dimension	Effect of MRS 1477 on orthosteric antagonist potency (IC₅₀ shift)
Target Compound Data	MRS 1477 at 30 μM: ~50% potentiation above control across all CPZ concentrations; no change in CPZ IC₅₀; small nonsignificant reduction in RR IC₅₀
Comparator Or Baseline	Capsazepine (CPZ): orthosteric competitive antagonist; IC₅₀ unchanged by MRS 1477. Ruthenium red (RR): pore blocker; IC₅₀ not significantly altered by MRS 1477.
Quantified Difference	CPZ IC₅₀: unchanged (no shift). Proton activation potentiation by MRS 1477: ~50% above control at 30 μM MRS 1477, sustained across all CPZ concentrations tested. RR IC₅₀: not significantly changed.
Conditions	HEK293-TRPV1 cells; ⁴⁵Ca²⁺ uptake assay; pH 6.0 (proton activation); 50 nM capsaicin (vanilloid activation)

Why This Matters

This evidence confirms that MRS 1477 can be used experimentally in combination with orthosteric TRPV1 antagonists without mutual interference, enabling multiplexed pharmacological protocols that separately manipulate orthosteric and allosteric sites on the same channel.

• [1] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source

Capsaicin Response Potentiation Magnitude

In HEK293-TRPV1 cells, increasing concentrations of MRS 1477 potentiate activation by 50 nM capsaicin up to 3-fold in ⁴⁵Ca²⁺ uptake assays [1]. Intracellular calcium imaging using Fura-2 demonstrated a dose-dependent increase in average peak [Ca²⁺]ᵢ when increasing concentrations of MRS 1477 were co-applied with 100 nM capsaicin; the potentiation reached statistical significance at 10 μM MRS 1477 and higher (P < 0.001) versus capsaicin alone [1]. For proton activation (low pH), MRS 1477 increased maximum ⁴⁵Ca²⁺ uptake nearly 2-fold (EC₅₀ unchanged), indicating efficacy modulation rather than potency modulation for this stimulus modality [1]. The saturation of proton activation potentiation occurred at approximately 20 μM MRS 1477, whereas capsaicin activation potentiation was limited only by compound solubility, suggesting distinct allosteric coupling mechanisms for vanilloid versus proton gating [1].

Capsaicin potentiation

Head-to-head

Up to 3-fold increase in ⁴⁵Ca²⁺ uptake; significant at ≥10 µM MRS 1477.

Concentration-dependent sensitization range for experimental titration.

Proton response: ~2-fold max increase; saturation at ~20 µM. Capsaicin response limited by solubility.

Evidence Dimension	Magnitude of capsaicin-evoked Ca²⁺ response potentiation
Target Compound Data	MRS 1477 (20–30 μM) + capsaicin (50 nM): up to 3-fold increase in ⁴⁵Ca²⁺ uptake vs. capsaicin alone. MRS 1477 (10–20 μM) + capsaicin (100 nM): significant [Ca²⁺]ᵢ peak increase (P < 0.001). MRS 1477 (20 μM) + protons: ~2-fold increase in maximum ⁴⁵Ca²⁺ uptake.
Comparator Or Baseline	Capsaicin (50–100 nM) alone: baseline ⁴⁵Ca²⁺ uptake and [Ca²⁺]ᵢ. Protons (low pH) alone: baseline ⁴⁵Ca²⁺ uptake.
Quantified Difference	3-fold maximal potentiation of capsaicin response; ~2-fold increase in proton maximum response; significant at ≥10 μM MRS 1477 for capsaicin co-application.
Conditions	HEK293 cells stably expressing TRPV1; ⁴⁵Ca²⁺ uptake assay; Fura-2 ratiometric calcium imaging; pH 7.4 (capsaicin) and pH ≤6.0 (protons)

Why This Matters

This quantifies the practical working concentration range for MRS 1477 and demonstrates that its potentiating effect is both substantial (2- to 3-fold) and concentration-dependent, enabling researchers to titrate the degree of TRPV1 sensitization in experimental protocols.

• [1] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source

Combination-Specific In Vivo Analgesia

In a rat model of TRPV1-mediated nociception, intraplantar injection of capsaicin alone (30 μg) or MRS 1477 alone (1–2 μg) produced paw withdrawal responses that were not significantly different from untreated contralateral paws [1]. However, the combination of MRS 1477 (2 μg) + capsaicin (30 μg) produced significantly decreased nociceptive responses to both Aδ- and C-fiber thermal stimuli at 2 h post-injection [1]. At 24 h, the 2 μg MRS 1477 + 30 μg capsaicin group maintained significantly reduced responses to both fiber types, while the 1 μg + 30 μg group showed significant C-fiber latency increase only [1]. At 48 h, both 1 μg and 2 μg MRS 1477 + 30 μg capsaicin groups displayed significantly reduced nociceptive responses under both Aδ- and C-fiber stimulation paradigms compared with capsaicin-only and untreated controls [1]. This prolonged analgesia (≥48 h) was accompanied by upregulation of axotomy markers (ATF3, VIP, GAL, NPY) in lumbar dorsal root ganglia, indicating functional inactivation or lesion of TRPV1-expressing nerve terminals specifically in the combination-treated cohort [1][2].

In vivo combination effect

Head-to-head

MRS 1477 (2 µg) + capsaicin (30 µg): significantly reduced Aδ/C-fiber nociceptive responses at 48 h.

Combination-specific endpoint attenuation; single agents alone showed no significant difference from control.

Rat intraplantar model. Analgesic effect persisted up to 48 h; accompanied by DRG axotomy marker upregulation.

Evidence Dimension	In vivo analgesic efficacy – paw withdrawal latency and response intensity
Target Compound Data	MRS 1477 (2 μg) + capsaicin (30 μg): significantly reduced nociceptive responses vs. untreated controls at 2 h, 24 h, and 48 h (both Aδ- and C-fiber). MRS 1477 (1 μg) + capsaicin (30 μg): significant C-fiber attenuation at all time points; significant Aδ-fiber attenuation at 48 h.
Comparator Or Baseline	Capsaicin alone (30 μg): not significantly different from untreated controls at any time point. MRS 1477 alone (1–2 μg): not significantly different from untreated controls. Untreated contralateral paw: baseline.
Quantified Difference	Statistically significant increase in withdrawal latency and decrease in response intensity for combination vs. single-agent or untreated (P < 0.05 to P < 0.0001 depending on time point and fiber type). Analgesic effect persisted to 48 h; one cohort maintained reduced sensitivity for up to 24 days.
Conditions	Adult male Sprague-Dawley rats; intraplantar injection; infrared diode laser stimulation (Aδ: 100 ms, 3.59–5.61 W/mm²; C-fiber: continuous, 5 mm beam, 0.083 W/mm²); paw withdrawal latency and 5-point response intensity scale

Why This Matters

For preclinical pain researchers, MRS 1477 is the only small-molecule tool that enables activity-dependent, TRPV1-mediated analgesia via agonist potentiation rather than channel blockade—a mechanism that avoids the hyperthermia and burn-risk liabilities observed with TRPV1 antagonists in clinical trials.

• [1] Lebovitz EE, Keller JM, Kominsky H, Kaszas K, Maric D, Iadarola MJ. Positive allosteric modulation of TRPV1 as a novel analgesic mechanism. Mol Pain. 2012 Sep 21;8:70. doi: 10.1186/1744-8069-8-70. PMID: 22998799. View Source
• [2] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source

Cancer Cell-Selective Apoptosis Enhancement

In MCF7 breast cancer cells, incubation with MRS 1477 (2 μM) for 3 days increased the fraction of apoptotic cells, an effect that was even more pronounced when combined with capsaicin (10 μM) [1]. Critically, MRS 1477 (2 μM) alone evoked Ca²⁺ signals in MCF7 cells but not in primary breast epithelial cells, suggesting that MCF7 cells produce endogenous TRPV1 agonists that are potentiated by the PAM [1]. The TRPV1 dependence of these effects was confirmed by capsazepine, which blocked both capsaicin- and MRS 1477-induced apoptosis [1]. Whole-cell patch clamp recordings demonstrated that capsaicin-evoked TRPV1-mediated current density was increased after 3 days of incubation with MRS 1477 (2 μM) [1]. However, in an MCF7 xenograft model in immunodeficient mice, MRS 1477 alone (10 mg/kg i.p., twice weekly) did not significantly reduce tumor growth, indicating that in vivo anti-tumor efficacy requires further compound optimization or combination strategies [1]. This cellular selectivity profile—active in cancer cells, inactive in normal primary epithelial cells—distinguishes MRS 1477 from direct TRPV1 agonists like capsaicin, which non-selectively activate TRPV1 in all TRPV1-expressing tissues.

Cancer cell selectivity

Head-to-head

MRS 1477 evoked Ca²⁺ signals in MCF7 cells but not in primary breast epithelial cells; enhanced capsaicin-induced apoptosis.

Tumor-cell endogenous agonist context; supports apoptosis pathway research without non-selective pain induction.

In vivo xenograft: MRS 1477 alone (10 mg/kg i.p.) did not significantly reduce tumor growth. Capsazepine blocked apoptosis.

Evidence Dimension	Apoptosis induction and Ca²⁺ signaling in cancer vs. primary cells
Target Compound Data	MRS 1477 (2 μM): induced Ca²⁺ signals and apoptosis in MCF7 cells, but no Ca²⁺ response in primary breast epithelial cells. MRS 1477 (2 μM) + capsaicin (10 μM): enhanced apoptosis beyond capsaicin alone. MRS 1477 alone (10 mg/kg i.p. in vivo): no significant MCF7 tumor growth reduction.
Comparator Or Baseline	Capsaicin (10 μM): increased apoptosis and ROS production in MCF7 cells; capsazepine blocked both capsaicin and MRS 1477 effects. Primary breast epithelial cells: no Ca²⁺ response to MRS 1477 alone.
Quantified Difference	MRS 1477 alone (2 μM) produced apoptosis in MCF7 cells (quantified by caspase-3/-9 activity and ROS production); MRS 1477 + capsaicin produced greater apoptosis than capsaicin alone. Capsazepine inhibited both effects. No Ca²⁺ signal in primary cells with MRS 1477 alone.
Conditions	MCF7 human breast adenocarcinoma cells; primary human breast epithelial cells; 3-day incubation; caspase-3/-9 activity assays; ROS measurement; whole-cell patch clamp; MCF7 xenograft in immunodeficient mice

Why This Matters

For oncology researchers, MRS 1477 offers a cancer cell-selective TRPV1 potentiation tool that avoids the non-selective pain induction of capsaicin and may enable therapeutic strategies exploiting endogenous TRPV1 agonists produced within the tumor microenvironment.

• [1] Nazıroğlu M, Çiğ B, Blum W, Vizler C, Buhala A, Marton A, Katona R, Jósvay K, Schwaller B, Oláh Z, Pecze L. Targeting breast cancer cells by MRS1477, a positive allosteric modulator of TRPV1 channels. PLoS One. 2017 Jun 22;12(6):e0179950. doi: 10.1371/journal.pone.0179950. PMID: 28640864. View Source

Research and Industrial Application Scenarios

Activity-Dependent Analgesia Research

In preclinical pain models, MRS 1477 is the only validated small-molecule PAM for producing sustained, activity-dependent TRPV1 analgesia through calcium-overload-mediated inactivation of nociceptive nerve terminals. As demonstrated in rat intraplantar models, co-administration of MRS 1477 (1–2 μg) with a non-deactivating dose of capsaicin (30 μg) significantly attenuates both Aδ- and C-fiber nociceptive responses for at least 48 hours, whereas capsaicin alone or MRS 1477 alone has no significant effect [1]. This scenario is directly applicable to academic and pharmaceutical laboratories investigating non-opioid analgesic mechanisms that avoid the hyperthermic side effects of TRPV1 antagonists.

Allosteric Site Characterization and Interaction Studies

Because MRS 1477 potentiates proton-mediated TRPV1 activation by approximately 50% above control even at saturating concentrations of the orthosteric antagonist capsazepine, and because capsazepine IC₅₀ remains unaltered in the presence of MRS 1477, this compound serves as a critical pharmacological tool for dissecting allosteric coupling mechanisms on TRPV1 [2]. Researchers studying receptor-channel allostery can use MRS 1477 to probe the functional independence of the allosteric and orthosteric sites, to screen for endogenous allosteric ligands, or to validate computational models of TRPV1 conformational dynamics.

Cancer Cell-Selective TRPV1 Potentiation

MRS 1477 evokes Ca²⁺ signals and induces apoptosis in MCF7 breast cancer cells but not in primary breast epithelial cells, a selectivity profile attributed to the presence of endogenous TRPV1 agonists within the tumor cell microenvironment [3]. Combined with exogenous capsaicin (10 μM), MRS 1477 (2 μM) enhances caspase-3/-9 activation and ROS production beyond capsaicin alone, and these effects are fully reversed by capsazepine [3]. Oncology researchers can deploy MRS 1477 to investigate TRPV1-dependent cancer cell death pathways without the confounding systemic pain induction caused by high-dose capsaicin. Note that MRS 1477 alone (10 mg/kg i.p.) did not significantly reduce MCF7 xenograft tumor growth in immunodeficient mice, so in vivo oncology applications currently require combination strategies or further compound optimization [3].

pH-Dependent Potentiation in Inflammatory Pain

Under inflammatory-mimetic conditions of low pH (6.0) and protein kinase C (PKC) phosphorylation, MRS 1477 further increases TRPV1 sensitivity toward capsaicin, and the effects of pH, PKC activation, and MRS 1477 are cumulative [2]. Proton-mediated TRPV1 maximum ⁴⁵Ca²⁺ uptake is nearly doubled by MRS 1477 at ~20 μM, with saturation kinetics distinct from those for vanilloid potentiation [2]. This makes MRS 1477 particularly suited for experimental models of tissue acidosis and inflammation where pH-driven TRPV1 activation contributes to nociceptor sensitization, such as arthritis, myositis, or tumor-associated inflammatory microenvironments.

Application

Selection Property

Validation Focus

Activity-dependent nociception models

PAM mechanism in TRPV1⁺ terminals

Aδ/C-fiber endpoint review

Allosteric site mapping

Orthosteric antagonist independence

Co-application endpoint context

Cancer cell-model TRPV1 studies

Cancer cell-selective Ca²⁺ response

Apoptosis pathway review (primary cell control)

pH/pKC-dependent potentiation

Proton co-activation mechanism

Cumulative endpoint context (low pH + PKC)

• [1] Lebovitz EE, Keller JM, Kominsky H, Kaszas K, Maric D, Iadarola MJ. Positive allosteric modulation of TRPV1 as a novel analgesic mechanism. Mol Pain. 2012 Sep 21;8:70. doi: 10.1186/1744-8069-8-70. PMID: 22998799. View Source
• [2] Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-160. doi: 10.1124/jpet.111.183053. PMID: 22005042. View Source
• [3] Nazıroğlu M, Çiğ B, Blum W, Vizler C, Buhala A, Marton A, Katona R, Jósvay K, Schwaller B, Oláh Z, Pecze L. Targeting breast cancer cells by MRS1477, a positive allosteric modulator of TRPV1 channels. PLoS One. 2017 Jun 22;12(6):e0179950. doi: 10.1371/journal.pone.0179950. PMID: 28640864. View Source